BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization Guide: (3-
Nitrobenzyl)mercaptan[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (3-Nitrobenzyl)mercaptan
CAS No.: 77472-39-0
Cat. No.: B1586953
Get Quote
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Executive Summary

(3-Nitrobenzyl)mercaptan (CAS 77472-39-0), also known as (3-nitrophenyl)methanethiol, is a
critical organosulfur intermediate used in the synthesis of pharmaceuticals, agrochemicals, and
self-assembled monolayers (SAMSs).[1][2][3] Its bifunctional nature—possessing a nucleophilic
thiol group and an electron-withdrawing nitro group—makes it a valuable probe for studying
electronic effects in nucleophilic substitution and surface functionalization.

This technical guide provides a comprehensive spectroscopic profile (NMR, IR, MS) of (3-
Nitrobenzyl)mercaptan.[1] It synthesizes experimental data with mechanistic interpretations of
the nitro group'’s inductive influence on spectral shifts, offering researchers a validated
reference for structural confirmation.

Molecular Profile & Physical Properties[3][5][6]
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Property Data

IUPAC Name (3-Nitrophenyl)methanethiol

CAS Number 77472-39-0

Molecular Formula C7H7NO:2S

Molecular Weight 169.20 g/mol

Appearance Pale yellow liquid to low-melting solid
Solubility Soluble in CDCI3, DMSO-ds, Methanol

- Air-sensitive (oxidizes to disulfide); store under
Stability )
inert gas

Nuclear Magnetic Resonance (NMR)

Spectroscopy[2][7][8][9][10]
'H NMR Analysis (400 MHz, CDCIs)

The proton NMR spectrum of (3-Nitrobenzyl)mercaptan is distinct from unsubstituted benzyl
mercaptan due to the strong electron-withdrawing nature (-1, -M effects) of the nitro group at the
meta position.[1] This results in significant downfield shifts of the aromatic protons and a subtle
deshielding of the benzylic methylene protons.[4]

Experimental Logic:

o Solvent Choice: CDCls is preferred to prevent exchange of the thiol proton, allowing for the
observation of H-S coupling.

o Coupling Constants: The benzylic CHz protons typically appear as a doublet due to coupling
with the thiol proton (

Hz), and the thiol proton appears as a triplet.[1]

1H NMR Data Table
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8.15-8.25 Singlet () 1H

- Ar-H2

Highly
deshielded by
two ortho
electron-
withdrawing
groups (NO:2
and CH2SH).
[1]

8.05 - 8.15 Doublet (d) 1H

~8.0 Ar-H4

Ortho to NOz,
para to
CH2SH.[1]
Deshielded
by NO-.

7.60-7.70 Doublet (d) 1H

~7.5 Ar-H6

Ortho to
CH2SH, para
to NO2.[1]
Less
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[4]

7.45 - 7.55 Triplet (t) 1H

~7.8 Ar-H5

Meta to both
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shift.
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Broadens if
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present.

3C NMR Analysis (100 MHz, CDCI:s)

The carbon spectrum confirms the substitution pattern. The nitro group exerts a strong
deshielding effect on the ipso-carbon (C3) and shielding effects on the ortho/para positions
relative to itself.

13C NMR Data Table

Shift (6, ppm) Assignment Electronic Environment

Deshielded ipso carbon

148.4 C3 (C-NO2)

attached to NOz.[1]

Ipso carbon attached to the
142.8 C1 (C-CHz)

mercaptomethyl group.
135.1 C6 Aromatic CH.
129.6 C5 Aromatic CH.
123.8 C4 Aromatic CH (ortho to NO2).
122.1 Cc2 Aromatic CH (ortho to NO2).
28.2 -CHa2- Benzylic methylene carbon.

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the nitro group stretches and the diagnostic, albeit weak, S-H
stretch.

Protocol:
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o Sample Prep: Neat liquid film on NaCl plates or KBr pellet if solid.

o Key Diagnostic: The absence of a broad OH band (3400 cm~1) and presence of the sharp
SH band (2560 cm~*) confirms the thiol functionality and absence of alcohol impurities.

Frequency (cm™?) Intensity Vibration Mode Assignment

3050 - 3100 Weak C-H Stretch (sp?) Aromatic Ring H
2920 - 2950 Weak C-H Stretch (sp3) Methylene (-CHz-)
2550 - 2590 Weak/Sharp S-H Stretch E)iOI Group (Critical
1525 - 1535 Strong N-O Stretch Nitro (Asymmetric)
1345 - 1355 Strong N-O Stretch Nitro (Symmetric)
600 - 800 Medium C-S Stretch Carbon-Sulfur bond

Mass Spectrometry (MS)[2][11]
Fragmentation Pathway (El, 70 eV)

The mass spectrum follows a characteristic fragmentation pattern for benzyl derivatives.[1] The
molecular ion is distinct, and the base peak often arises from the formation of a stable cation.

e Molecular lon [M]*: m/z 169 (Visible, moderate intensity).

o Base Peak [M-SH]*: m/z 136. Loss of the mercapto radical (*SH) or H2S leads to the
formation of the 3-nitrobenzyl cation, which may rearrange to a substituted tropylium ion.

e Secondary Fragment [M-NOz]*: m/z 123. Loss of the nitro group.

Visualization: MS Fragmentation Logic[2]
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(C7TH7NO2S) [M - NO2]+
m/z 123

Figure 1: Electron Impact (EI) Fragmentation Pathway of (3-Nitrobenzyl)mercaptan

Click to download full resolution via product page

Figure 1: The primary fragmentation pathway involves the loss of the thiol radical to form a
resonance-stabilized nitrobenzyl cation.[1]

Experimental Protocols
NMR Sample Preparation

Objective: Obtain high-resolution spectra without H-D exchange of the thiol proton.

e Solvent: Use CDCIs (Chloroform-d) stored over molecular sieves to ensure it is anhydrous.
Traces of water or acid can catalyze the exchange of the -SH proton, causing the triplet to
collapse into a singlet.

o Concentration: Dissolve ~10-15 mg of (3-Nitrobenzyl)mercaptan in 0.6 mL of solvent.

e Acquisition: Run standard proton parameters (sw=12-15 ppm, d1=1.0s).

Handling & Storage (Safety)[2]

» Odor Control: Like all mercaptans, this compound has a potent, unpleasant odor.[1] All
transfers must be performed in a functioning fume hood. Bleach (sodium hypochlorite)
should be available to neutralize spills by oxidizing the thiol to a sulfonate.

o Oxidation: The compound oxidizes to the disulfide (bis(3-nitrobenzyl)disulfide) upon air
exposure.[1] Store under nitrogen or argon at 4°C.

Visualization: Characterization Workflow
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Unknown Sample
(Suspected 3-Nitrobenzyl mercaptan)

FT-IR Analysis

Peak at 2560 cm~* (SH)?
Peaks at 1530/1350 cm~1 (NO2)?

Triplet at 1.8 ppm?
Doublet at 3.8 ppm?

Mass Spectrometry

Confirm Structure
CAS 77472-39-0

Click to download full resolution via product page

Figure 2: Logical workflow for the stepwise spectroscopic validation of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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